Cas no 330220-39-8 (2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetic acid)

• Product Name: 2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetic acid
• CAS No: 330220-39-8
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 1454972
• PubChem ID: 1580211
• Update Time: 2025-04-20

2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(3-cyano-4,6-dimethyl-2-pyridinyl)thio]-
• 2-(3-cyano-4,6-dimethylpyridin-2-yl)sulfanylacetic acid
• EN300-11758
• (3-cyano-4,6-dimethyl-pyridin-2-ylsulfanyl)-acetic acid, AldrichCPR
• CS-0224041
• SR-01000510296-1
• [(3-cyano-4,6-dimethylpyridin-2-yl)thio]acetic acid
• [(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetic acid
• 330220-39-8
• Z57981099
• STK978220
• F3358-0130
• 2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]acetic acid
• AKOS000118482
• 2-[(3-cyano-4,6-dimethylpyridin-2-yl)sulfanyl]aceticacid
• SR-01000510296
• G19526
• SCHEMBL14385851

• Inchi： 1S/C10H10N2O2S/c1-6-3-7(2)12-10(8(6)4-11)15-5-9(13)14/h3H,5H2,1-2H3,(H,13,14)
• InChI Key： PPAQOKSJTBXIOC-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=C(C#N)C(C)=CC(C)=N1

Computed Properties

• Exact Mass: 222.0464
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• PSA: 73.98